Carcinoembryonic antigen-related cell adhesion molecule 5 (355-367)
Description
Carcinoembryonic antigen-related cell adhesion molecule 5
Scientific Research Applications
Role in Cancer Progression and Metastasis
CEACAM5, a member of the carcinoembryonic antigen-related cell adhesion molecules (CEACAMs) family, plays significant roles in various biological processes like cancer progression, inflammation, angiogenesis, and metastasis. It is now considered a valid clinical biomarker and a promising therapeutic target in various cancers, including melanoma, lung, colorectal, and pancreatic cancers (Beauchemin & Arabzadeh, 2013).
Emerging Role in Tumor Immunotherapy
CEACAM5 has been used as a tumor biomarker since 1965. Its structures, expression, and functions in normal and tumor tissues are significant for tumor diagnosis, prognosis, and treatment. Recent clinical studies have focused on CEA targeted cancer immunotherapies, including bispecific antibodies for radio-immuno-therapy and imaging, and chimeric antigen receptor T cells (CAR-T) (Han et al., 2020).
CEACAM1 in Immunity
CEACAM1, another member of the CEACAM family, significantly influences immune responses associated with infection, inflammation, and cancer. It functions as a regulatory co-receptor for both lymphoid and myeloid cell types, highlighting the family's role in modulating immunity (Gray-Owen & Blumberg, 2006).
Effectiveness of CAR-T Cells in CEACAM5 Expressing Cancers
Studies have shown that CAR-T cells targeting CEACAM5 are effective against CEACAM5 expressing non-small cell lung cancer cells that are resistant to antibody-drug conjugates. This suggests a potential therapeutic strategy for CEACAM5-positive cancer patients with resistance to other forms of therapy (Kim et al., 2023).
CEACAMs in Physiology and Pathophysiology
CEACAMs are involved in shaping tissue architecture, neovascularization, insulin homeostasis, and T-cell proliferation. They are also identified as receptors for viruses and bacteria, making them a focus for understanding pathogen-host co-evolution (Kuespert et al., 2006).
Properties
sequence |
LWWVNNQSLPVSP |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Carcinoembryonic antigen-related cell adhesion molecule 5 (355-367) |
Origin of Product |
United States |
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